Cas no 1361540-92-2 (2'-Nitro-3,4,5,6'-Tetrachlorobiphenyl)

• Product Name: 2'-Nitro-3,4,5,6'-Tetrachlorobiphenyl
• CAS No: 1361540-92-2
• MF: C₁₂H₅Cl₄NO₂
• MW: 336.985599279404
• CID: 4992976
• Update Time: 2025-10-29

2'-Nitro-3,4,5,6'-Tetrachlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-Nitro-3,4,5,6'-Tetrachlorobiphenyl

• Inchi： 1S/C12H5Cl4NO2/c13-7-2-1-3-10(17(18)19)11(7)6-4-8(14)12(16)9(15)5-6/h1-5H
• InChI Key： MXLBGUDSNITAQX-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C1C=C(C(=C(C=1)Cl)Cl)Cl)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 326
• XLogP3: 5.9
• Topological Polar Surface Area: 45.8

Additional information on 2'-Nitro-3,4,5,6'-Tetrachlorobiphenyl

Comprehensive Overview of 2'-Nitro-3,4,5,6'-Tetrachlorobiphenyl (CAS No. 1361540-92-2): Properties, Applications, and Environmental Impact

2'-Nitro-3,4,5,6'-Tetrachlorobiphenyl (CAS No. 1361540-92-2) is a chlorinated biphenyl derivative with a nitro functional group, which has garnered significant attention in both industrial and environmental research. This compound belongs to the broader class of polychlorinated biphenyls (PCBs), which are known for their stability and diverse applications. The presence of both nitro and chloro substituents in its structure makes it a subject of interest for researchers studying organic synthesis, material science, and environmental persistence.

The chemical formula of 2'-Nitro-3,4,5,6'-Tetrachlorobiphenyl reflects its unique structural features, which contribute to its physical and chemical properties. Its molecular weight, solubility, and thermal stability are often discussed in the context of its potential applications. For instance, its lipophilicity and resistance to degradation make it a candidate for specialized industrial uses, though these same properties raise concerns about bioaccumulation and ecotoxicology.

In recent years, the scientific community has focused on the environmental fate of compounds like 2'-Nitro-3,4,5,6'-Tetrachlorobiphenyl. Studies have explored its behavior in soil, water, and air, as well as its interactions with microorganisms and higher organisms. This aligns with growing public interest in sustainable chemistry and the search for greener alternatives to traditional industrial chemicals. Researchers are also investigating degradation pathways and remediation techniques to mitigate its environmental impact.

The synthesis of 2'-Nitro-3,4,5,6'-Tetrachlorobiphenyl typically involves electrophilic aromatic substitution reactions, where chlorination and nitration are key steps. Advanced analytical techniques such as GC-MS, NMR, and HPLC are employed to characterize its purity and structural integrity. These methods are critical for ensuring its suitability in applications ranging from chemical intermediates to research reagents.

From a regulatory perspective, 2'-Nitro-3,4,5,6'-Tetrachlorobiphenyl is often compared to other PCB derivatives due to its structural similarities. While it is not classified as a hazardous substance under most jurisdictions, its environmental persistence warrants careful handling and disposal. This has led to increased interest in biodegradable alternatives and green chemistry solutions, which are trending topics in both academic and industrial circles.

In conclusion, 2'-Nitro-3,4,5,6'-Tetrachlorobiphenyl (CAS No. 1361540-92-2) represents a fascinating intersection of chemical innovation and environmental stewardship. Its study offers valuable insights into the balance between industrial utility and ecological responsibility, making it a relevant topic for researchers, policymakers, and environmentally conscious consumers alike.